Cas no 1251635-68-3 (N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide)
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- VU0624109-1
- 1251635-68-3
- AKOS024484886
- F3406-6787
- N-(3,5-dimethoxyphenyl)-2-(4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
- N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
- N-(3,5-dimethoxyphenyl)-2-[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
-
- Inchi: 1S/C24H28N4O4/c1-16-5-4-6-18(11-16)23-26-24(32-27-23)17-7-9-28(10-8-17)15-22(29)25-19-12-20(30-2)14-21(13-19)31-3/h4-6,11-14,17H,7-10,15H2,1-3H3,(H,25,29)
- InChI Key: VBJRESQKLHHUPY-UHFFFAOYSA-N
- SMILES: O1C(C2CCN(CC(NC3C=C(C=C(C=3)OC)OC)=O)CC2)=NC(C2C=CC=C(C)C=2)=N1
Computed Properties
- Exact Mass: 436.21105539g/mol
- Monoisotopic Mass: 436.21105539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 89.7Ų
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-6787-2μmol |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-5μmol |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-10μmol |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-20μmol |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-1mg |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-2mg |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-3mg |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-4mg |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-5mg |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-6787-10mg |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide |
1251635-68-3 | 10mg |
$79.0 | 2023-09-10 |
N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
Comprehensive Analysis of N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS 1251635-68-3)
The compound N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS 1251635-68-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a 1,2,4-oxadiazole core and a piperidine moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating specific biological pathways, given its unique molecular interactions.
In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound's 3,5-dimethoxyphenyl and 3-methylphenyl substituents contribute to its lipophilicity and binding affinity, making it a subject of interest for studies on enzyme inhibition and receptor modulation. Its CAS number, 1251635-68-3, is frequently searched in academic databases, reflecting its relevance in contemporary research.
From a synthetic chemistry perspective, the incorporation of the 1,2,4-oxadiazole ring is noteworthy due to its stability and versatility in medicinal chemistry. This heterocycle is often employed to enhance bioavailability and metabolic stability, which are critical factors in drug development. The piperidine segment further augments the compound's potential by enabling interactions with G-protein-coupled receptors (GPCRs), a key target class in modern pharmacology.
The compound's nomenclature, N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide, may appear daunting, but each component serves a strategic purpose. For instance, the dimethoxyphenyl group is known to influence electron density and hydrogen bonding, while the methylphenyl substitution fine-tunes steric effects. Such design principles align with the growing trend of structure-activity relationship (SAR) optimization in drug design.
Given the rising interest in neurodegenerative diseases and inflammatory disorders, this compound's potential to interact with central nervous system (CNS) targets is under exploration. Its acetamide linkage, coupled with the oxadiazole-piperidine scaffold, suggests possible applications in pain management or neuroprotection. These areas are highly searched in both academic and public domains, highlighting the compound's broad appeal.
In summary, N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS 1251635-68-3) represents a fascinating intersection of medicinal chemistry and drug discovery. Its structural complexity and functional diversity position it as a valuable tool for researchers investigating novel therapeutics and biological mechanisms. As the scientific community continues to explore its properties, this compound is poised to remain a topic of significant interest.
1251635-68-3 (N-(3,5-dimethoxyphenyl)-2-{4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)